Cas no 21394-42-3 (Methionine,N-(1-oxooctadecyl)-)
21394-42-3 structure
Product Name:Methionine,N-(1-oxooctadecyl)-
CAS No:21394-42-3
MF:C23H45NO3S
MW:415.67330622673
CID:260102
PubChem ID:89489
Update Time:2025-04-19
Methionine,N-(1-oxooctadecyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-methylsulfanyl-2-(octadecanoylamino)butanoic acid
- Methionine,N-(1-oxooctadecyl)-
- N-(1-Oxooctadecyl)-DL-methionine
- N-octadecanoylmethionine
- N-Stearoyl-DL-methionine
- SCHEMBL5664923
- N-stearoyl methionine
- DTXSID10943939
- N-(1-Hydroxyoctadecylidene)methionine
- 21394-42-3
- AKOS005381826
- EINECS 244-357-2
-
- Inchi: 1S/C23H45NO3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(25)24-21(23(26)27)19-20-28-2/h21H,3-20H2,1-2H3,(H,24,25)(H,26,27)
- InChI Key: RYUVEEZMMFRGGS-UHFFFAOYSA-N
- SMILES: S(C)CCC(C(=O)O)NC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 415.31225
- Monoisotopic Mass: 415.31201547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 66.4
Methionine,N-(1-oxooctadecyl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
21394-42-3 (Methionine,N-(1-oxooctadecyl)-) Related Products
- 1999-34-4(Glycylmethionine)
- 65-82-7(N-Acetyl-L-methionine)
- 1115-47-5(N-Acetyl-DL-methionine)
- 1509-92-8(N-Acetyl-D-methionine)
- 1999-43-5(DL-Alanyl-DL-methionine)
- 1109-92-8(N-ACETYL-D-METHIONINE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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